Cas no 16133-95-2 (Sulfide, p-chlorobenzylp-nitrobenzyl (8CI))

Sulfide, p-chlorobenzylp-nitrobenzyl (8CI) structure
16133-95-2 structure
Product Name:Sulfide, p-chlorobenzylp-nitrobenzyl (8CI)
CAS No:16133-95-2
MF:C14H12ClNO2S
MW:293.768581390381
CID:156265
PubChem ID:271112
Update Time:2025-04-19

Sulfide, p-chlorobenzylp-nitrobenzyl (8CI) Chemical and Physical Properties

Names and Identifiers

    • Sulfide, p-chlorobenzylp-nitrobenzyl (8CI)
    • CCG-37467
    • 1-Chloro-4-({[(4-nitrophenyl)methyl]sulfanyl}methyl)benzene
    • NCI60_000327
    • 16133-95-2
    • NCGC00097255-01
    • NCGC00014146
    • NCGC00014146-02
    • DTXSID90936485
    • NCIStruc1_000646
    • NCIStruc2_000647
    • NSC-114528
    • CHEMBL1409961
    • NCI114528
    • (4-(((4-chlorobenzyl)thio)methyl)phenyl)(hydroxy)azane oxide
    • NSC114528
    • Inchi: 1S/C14H12ClNO2S/c15-13-5-1-11(2-6-13)9-19-10-12-3-7-14(8-4-12)16(17)18/h1-8H,9-10H2
    • InChI Key: ZARZEUSENWTEGY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CSCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 293.02786
  • Monoisotopic Mass: 293.0277275g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • PSA: 43.14
  • LogP: 5.20480

Sulfide, p-chlorobenzylp-nitrobenzyl (8CI) Related Literature

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